3-Bromophenetole
Cat. No. B1265880
Key on ui cas rn:
2655-84-7
M. Wt: 201.06 g/mol
InChI Key: LQBMPJSTUHWGDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06235771B1
Procedure details
In DMF (96 ml) was dissolved 3-bromophenol (12 g). To the mixture was added potassium carbonate (12.5 g) and then 2-bromoethylethylether (6.7 ml), and the mixture was stirred at room temperature for 16 hours. The reaction mixture was added to water, and the mixture was extracted with ethyl acetate, washed with saturated brine and dried with magnesium sulfate. Under reduced pressure, the solvent was evaporated, and the residue was purified with silica gel column chromatography (hexane/ethyl acetate=12/1) to give 1-bromo-3-ethoxybenzene (11.6 g).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([OH:8])[CH:5]=[CH:6][CH:7]=1.C(=O)([O-])[O-].[K+].[K+].Br[CH2:16][CH2:17]OCC.O>CN(C=O)C>[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([O:8][CH2:16][CH3:17])[CH:3]=1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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12.5 g
|
|
Type
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reactant
|
|
Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Two
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Name
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|
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Quantity
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6.7 mL
|
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Type
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reactant
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Smiles
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BrCCOCC
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
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reactant
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|
Smiles
|
O
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Step Four
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Name
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|
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Quantity
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12 g
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Type
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reactant
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Smiles
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BrC=1C=C(C=CC1)O
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|
Name
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|
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Quantity
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96 mL
|
|
Type
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solvent
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|
Smiles
|
CN(C)C=O
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Conditions
Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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the mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried with magnesium sulfate
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
Under reduced pressure, the solvent was evaporated
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
the residue was purified with silica gel column chromatography (hexane/ethyl acetate=12/1)
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
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BrC1=CC(=CC=C1)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.6 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
